Cas no 918540-59-7 (3-(3-Nitrophenyl)butan-2-one)
3-(3-Nitrophenyl)butan-2-one structure
Product Name:3-(3-Nitrophenyl)butan-2-one
CAS No:918540-59-7
MF:C10H11NO3
MW:193.199242830276
CID:773244
Update Time:2023-08-03
3-(3-Nitrophenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 3-(3-nitrophenyl)-
- 3-(3-nitrophenyl)butan-2-one
- 3-(3-Nitrophenyl)butan-2-one
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- Inchi: 1S/C10H11NO3/c1-7(8(2)12)9-4-3-5-10(6-9)11(13)14/h3-7H,1-2H3
- InChI Key: NFKOSUDXTMRLLZ-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Topological Polar Surface Area: 62.9
3-(3-Nitrophenyl)butan-2-one Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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